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Compound of Interest

Compound Name: Codeine hydrochloride

CAS No.: 1422-07-7

Cat. No.: B073730

Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

Codeine hydrochloride is paramount. This guidance provides immediate safety, operational,

and disposal information, adhering to best practices in laboratory safety.

Personal Protective Equipment (PPE)
When handling Codeine hydrochloride, a comprehensive approach to personal protection is

critical to minimize exposure. The following table summarizes the required PPE.
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PPE Category Specification Rationale

Hand Protection Wear protective gloves.[1][2]

Prevents skin contact and

potential allergic reactions.[1]

[2]

Eye and Face Protection

Use eye protection, such as

safety glasses or goggles. A

face shield may also be

necessary.[1][2]

Protects against serious eye

damage from splashes or dust.

[1]

Skin and Body Protection
Wear protective clothing, such

as a lab coat.[1][2]

Minimizes skin exposure to the

chemical.

Respiratory Protection

In case of inadequate

ventilation or when

dust/aerosols may be

generated, wear respiratory

protection.[2][3] A NIOSH-

certified N95 or N100

respirator is recommended.

Prevents inhalation, which can

cause respiratory irritation,

drowsiness, or dizziness.[1][4]

Safe Handling and Engineering Controls
Proper handling procedures and engineering controls are the primary lines of defense against

exposure.

Ventilation: Handle Codeine hydrochloride in a well-ventilated area.[1][2] Use only in an

exhaust booth with an integrated air filter, such as a high-efficiency particulate air (HEPA)

filter.[1]

Handling Practices: Avoid direct contact with the product.[1] Do not breathe dust, fumes, gas,

mist, vapors, or spray.[1][3] Wash hands and any exposed skin thoroughly after handling.[1]

[2] Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1][2]

Storage: Store in a locked, well-ventilated place in a tightly closed, light-resistant container.

[1][2]
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Spillage and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to prevent wider

contamination and exposure.

Spill Containment: For spills, wear suitable protective clothing, gloves, and eye/face

protection.[1] Collect the spilled material and place it in a container for disposal.[1]

Cleaning: Clean the affected area thoroughly. For aqueous medium spills, the non-

recoverable remainder can be washed with a sodium hypochlorite solution.[1]

Disposal: Dispose of Codeine hydrochloride and any contaminated materials as hazardous

waste in accordance with local, regional, and national regulations.[1][3] Do not allow the

product to enter the sewage system.

Procedural Workflow for Handling Codeine
Hydrochloride
The following diagram outlines the step-by-step process for safely handling Codeine
hydrochloride from preparation to disposal.
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Caption: Workflow for Safe Handling of Codeine Hydrochloride.
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Logical Relationship for PPE Selection
The selection of appropriate PPE is based on a risk assessment of the planned procedure. This

diagram illustrates the decision-making process.
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Caption: Decision Matrix for PPE Selection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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